Cas no 2137686-17-8 (1-methanesulfonamidocyclopentane-1-carboximidamide hydrochloride)

• Product Name: 1-methanesulfonamidocyclopentane-1-carboximidamide hydrochloride
• CAS No: 2137686-17-8
• MF: C₇H₁₆ClN₃O₂S
• MW: 241.738839149475
• CID: 4640082
• Update Time: 2025-11-06

1-methanesulfonamidocyclopentane-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboximidamide, 1-[(methylsulfonyl)amino]-, hydrochloride (1:1)
• 1-methanesulfonamidocyclopentane-1-carboximidamide hydrochloride

• Inchi： 1S/C7H15N3O2S.ClH/c1-13(11,12)10-7(6(8)9)4-2-3-5-7;/h10H,2-5H2,1H3,(H3,8,9);1H
• InChI Key： XVNPUGOXDKCVDK-UHFFFAOYSA-N
• SMILES： N(C1(CCCC1)C(N)=N)S(=O)(=O)C.Cl

Additional information on 1-methanesulfonamidocyclopentane-1-carboximidamide hydrochloride

Research Brief on 1-Methanesulfonamidocyclopentane-1-carboximidamide Hydrochloride (CAS: 2137686-17-8)

1-Methanesulfonamidocyclopentane-1-carboximidamide hydrochloride (CAS: 2137686-17-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamidocyclopentane-carboximidamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of significant interest for researchers in drug discovery and development.

The synthesis of 1-methanesulfonamidocyclopentane-1-carboximidamide hydrochloride involves a multi-step chemical process, starting with the cyclopentane backbone and introducing the methanesulfonamido and carboximidamide functional groups. The hydrochloride salt form enhances its solubility and stability, which are critical for pharmacological testing. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize its structural and chemical properties.

Pharmacological studies have revealed that 1-methanesulfonamidocyclopentane-1-carboximidamide hydrochloride exhibits significant activity as an enzyme inhibitor, particularly targeting enzymes involved in inflammatory and metabolic pathways. In vitro assays have demonstrated its ability to modulate the activity of key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in treating inflammatory diseases and metabolic disorders. Furthermore, its interaction with specific receptors has been investigated using molecular docking and binding affinity assays, providing insights into its mechanism of action at the molecular level.

Recent preclinical evaluations have highlighted the compound's therapeutic potential in animal models of disease. For instance, studies in rodent models of rheumatoid arthritis have shown that 1-methanesulfonamidocyclopentane-1-carboximidamide hydrochloride can reduce inflammation and joint damage, with a favorable safety profile. These findings support its further development as a candidate for clinical trials. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its suitability for oral administration.

Despite these promising results, challenges remain in the development of 1-methanesulfonamidocyclopentane-1-carboximidamide hydrochloride as a therapeutic agent. Issues such as optimizing its bioavailability, minimizing potential off-target effects, and ensuring long-term safety need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline. Ongoing research aims to explore its potential in other therapeutic areas, such as oncology and neurodegenerative diseases, where its unique chemical properties may offer new treatment options.

In conclusion, 1-methanesulfonamidocyclopentane-1-carboximidamide hydrochloride (CAS: 2137686-17-8) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structure, combined with its demonstrated pharmacological activity, positions it as a valuable candidate for further investigation. As research progresses, this compound may pave the way for the development of novel therapeutics targeting a range of diseases, underscoring the importance of continued exploration in this area.